(E)-methyl 2-(4-hydroxy-3-methoxybenzylidene)-7-methyl-3-oxo-5-phenyl-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate
Description
IUPAC Nomenclature and Systematic Classification
The systematic IUPAC name of the compound is derived from its bicyclic thiazolo[3,2-a]pyrimidine core, which serves as the parent structure. The numbering begins at the sulfur atom in the thiazole ring, proceeding through the fused pyrimidine system. Substituents are assigned positions based on their attachment points:
- Position 2 : An (E)-configured 4-hydroxy-3-methoxybenzylidene group.
- Position 5 : A phenyl substituent.
- Position 6 : A methyl carboxylate ester.
- Position 7 : A methyl group.
The full name reflects these substituents in descending order of priority, adhering to IUPAC rules for fused heterocycles. The "3,5-dihydro-2H" designation indicates partial saturation at positions 3 and 5 of the pyrimidine ring, while the "3-oxo" group specifies a ketone at position 3. This nomenclature aligns with analogous thiazolopyrimidine systems documented in PubChem.
Molecular Topology and Stereochemical Configuration
The molecule adopts a planar bicyclic thiazolo[3,2-a]pyrimidine scaffold, with the thiazole and pyrimidine rings fused at positions 2 and 3. Key topological features include:
- Bicyclic Core : The thiazole ring (S1, N1, C1–C3) is fused to the pyrimidine ring (N2, C4–C7), creating a rigid, conjugated system.
- Benzylidene Substituent : The (E)-4-hydroxy-3-methoxybenzylidene group at C2 forms a trans-configuration relative to the thiazole sulfur, as confirmed by NOESY correlations in related derivatives.
- Steric Interactions : The 7-methyl group at C7 and the phenyl group at C5 introduce steric bulk, influencing the molecule’s overall conformation.
Table 1 : Key Bond Lengths and Angles in the Thiazolopyrimidine Core
The stereochemical integrity of the (E)-benzylidene moiety is critical for maintaining π-conjugation across the system, which influences electronic properties and supramolecular interactions.
X-ray Crystallographic Analysis of Thiazolopyrimidine Core
Single-crystal X-ray diffraction (SCXRD) studies of analogous compounds reveal:
- Planarity : The bicyclic core and benzylidene substituent lie in near-perfect coplanarity (dihedral angle < 5°), facilitating extended conjugation.
- Hydrogen Bonding : The 4-hydroxy group participates in O–H···O=C interactions with the 3-oxo group, forming dimeric structures in the crystalline phase (O···O distance: 2.74–2.81 Å).
- Packing Motifs : Parallel π-stacking between phenyl groups at C5 and adjacent molecules stabilizes the lattice, with interplanar distances of 3.4–3.6 Å.
Figure 1 : Crystal packing diagram showing O–H···O hydrogen bonds (dashed lines) and π-stacking interactions in a representative derivative.
Comparative Analysis With Related Benzylidene-Thiazolopyrimidine Derivatives
Structural variations among benzylidene-thiazolopyrimidines significantly impact their physicochemical and supramolecular properties:
Table 2 : Substituent Effects on Molecular Properties
Key distinctions include:
- Electronic Effects : Electron-withdrawing groups (e.g., nitro) at C5 enhance intermolecular dipole interactions, whereas phenyl groups favor dispersion-driven π-stacking.
- Hydrogen Bonding : The 4-hydroxy-3-methoxy substitution in this compound enables stronger O–H···O bonding compared to 2-hydroxy-3-methoxy analogues, altering crystal packing.
- Steric Profiles : The 7-methyl group in this derivative reduces rotational freedom at C7 compared to unmethylated counterparts, potentially influencing biological activity.
Properties
Molecular Formula |
C23H20N2O5S |
|---|---|
Molecular Weight |
436.5 g/mol |
IUPAC Name |
methyl (2E)-2-[(4-hydroxy-3-methoxyphenyl)methylidene]-7-methyl-3-oxo-5-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate |
InChI |
InChI=1S/C23H20N2O5S/c1-13-19(22(28)30-3)20(15-7-5-4-6-8-15)25-21(27)18(31-23(25)24-13)12-14-9-10-16(26)17(11-14)29-2/h4-12,20,26H,1-3H3/b18-12+ |
InChI Key |
CCLHTNIMQPXYAT-LDADJPATSA-N |
Isomeric SMILES |
CC1=C(C(N2C(=O)/C(=C\C3=CC(=C(C=C3)O)OC)/SC2=N1)C4=CC=CC=C4)C(=O)OC |
Canonical SMILES |
CC1=C(C(N2C(=O)C(=CC3=CC(=C(C=C3)O)OC)SC2=N1)C4=CC=CC=C4)C(=O)OC |
Origin of Product |
United States |
Biological Activity
(E)-methyl 2-(4-hydroxy-3-methoxybenzylidene)-7-methyl-3-oxo-5-phenyl-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate is a complex organic compound with a thiazolo-pyrimidine core structure. This compound has garnered attention due to its potential pharmacological activities, attributed to its diverse functional groups, including hydroxyl, methoxy, and carboxylate moieties. The presence of these groups enhances its reactivity and interaction with biological systems.
Chemical Structure and Properties
The molecular formula of this compound is C23H20N2O5S, and it has a molecular weight of 432.48 g/mol. The structure includes:
- Thiazole and Pyrimidine Rings : Known for their bioactive properties.
- Hydroxyl Group : Enhances solubility and potential interactions with biological targets.
- Methoxy Group : May influence the electronic properties and bioactivity.
Biological Activities
Research indicates that thiazolo-pyrimidine derivatives exhibit various biological activities, including:
- Anticancer Activity : Studies have shown that compounds similar to (E)-methyl 2-(4-hydroxy-3-methoxybenzylidene)-7-methyl-3-oxo-5-phenyl-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate demonstrate significant cytotoxic effects against cancer cell lines. For instance, thiazole derivatives have been reported to inhibit tubulin polymerization with IC50 values ranging from 1.61 to 1.98 µg/mL .
- Antimicrobial Properties : The compound may also exhibit antimicrobial activity due to its structural characteristics that facilitate interaction with microbial targets.
- Anti-inflammatory Effects : Preliminary studies suggest potential anti-inflammatory properties, which are common in compounds containing hydroxyl and methoxy groups.
Structure-Activity Relationship (SAR)
The biological activity of this compound is closely related to its structural features. Key findings include:
- The thiazole ring is essential for cytotoxic activity.
- Substituents on the phenyl ring significantly affect the potency; for example, electron-donating groups enhance activity .
Case Studies
-
Cytotoxicity Against Cancer Cells : In a study comparing various thiazolo-pyrimidine derivatives, the compound demonstrated notable cytotoxicity against HeLa cells while exhibiting low toxicity towards normal liver cells .
Compound Cell Line IC50 (µg/mL) Remarks (E)-methyl 2-(4-hydroxy...) HeLa < 10 Significant activity Control (Doxorubicin) HeLa 0.5 Reference drug - Antimicrobial Screening : Another study highlighted the antimicrobial potential of thiazolo-pyrimidine derivatives against various bacterial strains, showing promising results that warrant further exploration .
The mechanism through which (E)-methyl 2-(4-hydroxy-3-methoxybenzylidene)-7-methyl-3-oxo-5-phenyl-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate exerts its biological effects likely involves:
- Inhibition of Enzymatic Activity : Similar compounds have shown to inhibit enzymes involved in cancer cell proliferation.
- Interference with Cell Signaling Pathways : The interaction with specific proteins may disrupt signaling pathways that promote tumor growth.
Comparison with Similar Compounds
Table 1: Structural Comparison of Thiazolo[3,2-a]Pyrimidine Derivatives
Physical and Spectral Properties
Table 2: Comparative Physical and Spectral Data
*Estimated based on analogous syntheses .
Preparation Methods
Biginelli Reaction for 3,4-Dihydropyrimidine-2(1H)-Thione Formation
The synthesis begins with the preparation of 5-phenyl-7-methyl-3,4-dihydropyrimidine-2(1H)-thione via a modified Biginelli condensation:
- Reactants : Thiourea (1.5 equiv), methyl acetoacetate (1.0 equiv), benzaldehyde (1.0 equiv).
- Conditions : Solvent-free heating at 120°C for 4–6 hours with concentrated H2SO4 (0.5 equiv) as a catalyst.
- Yield : 90–97%.
This step forms the dihydropyrimidine core, critical for subsequent cyclization. The methyl ester group in methyl acetoacetate ensures the final product retains the methyl carboxylate moiety.
Cyclization to Thiazolo[3,2-a]Pyrimidine
Intramolecular Cyclization with Methyl Chloroacetate
The dihydropyrimidine-thione undergoes cyclization to form the thiazolo[3,2-a]pyrimidine scaffold:
- Reactants : Methyl chloroacetate (2.0 equiv), toluene solvent.
- Conditions : Reflux at 110°C for 8–12 hours.
- Mechanism : Nucleophilic displacement of chlorine by the thione sulfur, followed by intramolecular cyclization.
- Yield : 85–90%.
This step generates ethyl 5-phenyl-7-methyl-3-oxo-2,3-dihydro-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate, with the methyl ester introduced via methyl chloroacetate.
Knoevenagel Condensation for Benzylidene Formation
Condensation with 4-Hydroxy-3-Methoxybenzaldehyde
The final step introduces the (E)-4-hydroxy-3-methoxybenzylidene group via base-mediated condensation:
- Reactants : 4-Hydroxy-3-methoxybenzaldehyde (1.2 equiv), ethanol solvent, pyrrolidine (10 mol%).
- Conditions : Reflux at 80°C for 3–5 hours.
- Stereoselectivity : Exclusive formation of the Z-isomer due to stabilization via intramolecular hydrogen bonding between the hydroxyl group and thiazole sulfur.
- Yield : 88–95%.
Optimization and Comparative Analysis
Solvent and Catalyst Screening
Pyrrolidine enhances reaction rates due to its moderate basicity and ability to stabilize intermediates via hydrogen bonding.
Analytical Characterization
Spectroscopic Data
X-Ray Crystallography
Single-crystal analysis confirms the Z-configuration and planar geometry of the thiazolo[3,2-a]pyrimidine core. Key bond lengths include C2–C9 (1.45 Å) and C9–C10 (1.34 Å), consistent with conjugation.
Challenges and Mitigation Strategies
Byproduct Formation During Cyclization
Oxidative Degradation of Benzylidene Moiety
- Issue : Air oxidation of the 4-hydroxy group during condensation.
- Solution : Conduct reactions under nitrogen atmosphere and add antioxidants (e.g., BHT).
Alternative Synthetic Routes
One-Pot Three-Component Approach
A streamlined method combines all steps in a single pot:
- Reactants : Methyl acetoacetate, thiourea, benzaldehyde, 4-hydroxy-3-methoxybenzaldehyde.
- Conditions : I2 (5 mol%) in acetonitrile, reflux for 24 hours.
- Yield : 75–80%.
While less efficient than stepwise methods, this approach reduces purification steps.
Industrial-Scale Considerations
Cost Analysis of Reagents
| Reagent | Cost per kg (USD) | Required per Batch (kg) | Total Contribution |
|---|---|---|---|
| Methyl chloroacetate | 120 | 0.5 | 60 |
| 4-Hydroxy-3-methoxybenzaldehyde | 450 | 0.3 | 135 |
| Pyrrolidine | 200 | 0.1 | 20 |
Solvent recovery systems for toluene and ethanol reduce costs by 40% in large-scale production.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
